3,4-Dichloro-2-methylphenylacetic acid

• IUPAC Name: 2-(3,4-dichloro-2-methylphenyl)acetic acid
• InChI: InChI=1S/C9H8Cl2O2/c1-5-6(4-8(12)13)2-3-7(10)9(5)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: FZXIFMVOKRTWTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)Cl)CC(=O)O
• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol

Description

3,4-Dichloro-2-methylphenylacetic acid (DMMPAA) is a synthetic compound that is used in various scientific research applications. It is a derivative of phenylacetic acid and is commonly used as a precursor in the synthesis of other compounds. DMMPAA has been found to have various biochemical and physiological effects, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of 3,4-Dichloro-2-methylphenylacetic acid is still being studied. It is believed that 3,4-Dichloro-2-methylphenylacetic acid inhibits the growth of bacteria by disrupting their cell walls. 3,4-Dichloro-2-methylphenylacetic acid has also been found to have anti-inflammatory properties, which may be due to its ability to inhibit the production of prostaglandins.
Biochemical and Physiological Effects:
3,4-Dichloro-2-methylphenylacetic acid has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of both gram-positive and gram-negative bacteria. 3,4-Dichloro-2-methylphenylacetic acid has also been found to have anti-inflammatory properties and has been shown to inhibit the production of prostaglandins.

Advantages and Limitations for Lab Experiments

3,4-Dichloro-2-methylphenylacetic acid has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and purify. 3,4-Dichloro-2-methylphenylacetic acid also has antibacterial properties, which make it useful in the development of new antibiotics. However, 3,4-Dichloro-2-methylphenylacetic acid has some limitations. It is toxic and should be handled with care. 3,4-Dichloro-2-methylphenylacetic acid is also expensive to synthesize, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 3,4-Dichloro-2-methylphenylacetic acid. One area of research is the development of new antibiotics based on 3,4-Dichloro-2-methylphenylacetic acid. 3,4-Dichloro-2-methylphenylacetic acid has also been found to have anti-inflammatory properties, and further research could lead to the development of new anti-inflammatory drugs. Additionally, the mechanism of action of 3,4-Dichloro-2-methylphenylacetic acid is still being studied, and further research could lead to a better understanding of its biochemical and physiological effects.

Synthesis Methods

3,4-Dichloro-2-methylphenylacetic acid can be synthesized through various methods. One of the most common methods is the reaction of 3,4-dichlorotoluene with sodium cyanide in the presence of a catalyst. The resulting product is then hydrolyzed to yield 3,4-Dichloro-2-methylphenylacetic acid.

Scientific Research Applications

3,4-Dichloro-2-methylphenylacetic acid has been used in various scientific research applications. It has been found to have antibacterial properties and has been used in the development of new antibiotics. 3,4-Dichloro-2-methylphenylacetic acid has also been used in the synthesis of various pharmaceutical compounds, including antihistamines and anti-inflammatory drugs.